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Compound of Interest

Compound Name: Manoyl! oxide

Cat. No.: B102583

Manoyl Oxide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a naturally occurring labdane diterpenoid, has garnered significant interest
within the scientific community due to its diverse biological activities. This technical guide
provides a comprehensive overview of Manoyl oxide, focusing on its chemical identity, and
experimental protocols related to its synthesis and biological evaluation. This document is
intended to serve as a valuable resource for researchers and professionals engaged in the
fields of natural product chemistry, pharmacology, and drug development.

Chemical Identifiers

Manoyl oxide can exist as several stereoisomers, each with unique chemical identifiers. The
most commonly cited form is often referred to as (+)-Manoyl oxide or simply Manoyl oxide. It
is crucial for researchers to be precise about the specific isomer being investigated.
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Identifier Value Source

CAS Number 596-84-9 [1]

(3R,4aS,6aR,10aR,10bS)-3-
ethenyl-3,4a,7,7,10a-

IUPAC Name [2]
pentamethyl-dodecahydro-1H-

naphtho[2,1-b]pyran

6453839 (for ent-13-epi-

PubChem CID Manoyl oxide, a related [1]
isomer)

Molecular Formula C20H340 [3114]

Molecular Weight 290.48 g/mol [4][5]

InChl=1S/C20H340/c1-7-
18(4)13-9-16-19(5)12-8-11-
17(2,3)15(19)10-14-

InChl 20(16,6)21-18/n7,15-16H,1,8-  [2]
14H2,2-
6H3/t15-,16+,18+,19-,20+/m1/
sl

Cl[C@@]1(CC[C@@H]2[C@]3
SMILES (CCCC(C@@H]3CCIC@]2(0  [6]
1)C)(C)C)C)C=C

Stereoisomers:

It is important to note the existence of several sterecisomers of Manoyl oxide, each with a
distinct CAS number and stereochemistry. These include:

e 13-epi-Manoyl oxide: A common isomer.[7][8]
¢ ent-Manoyl oxide: CAS Number: 27642-41-7.[9][10]

Researchers should carefully verify the identity of the specific isomer used in their studies to
ensure reproducibility.
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Synthesis and Characterization

The synthesis of Manoyl oxide is a key area of research, enabling access to this compound for
biological studies.

Biosynthesis

In nature, (13R)-Manoyl oxide is a precursor to the pharmacologically important compound
forskolin.[3] Its biosynthesis from geranylgeranyl diphosphate (GGPP) has been elucidated and
involves a two-step cyclization process. This pathway can be harnessed for microbial
production of Manoyl oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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